5-Acetylamino-7-fluoro-1-tetralone

• Molecular Formula: C12H12FNO2
• Molecular Weight: 221.23 g/mol
• IUPAC Name: N-(3-fluoro-5-oxo-7,8-dihydro-6H-naphthalen-1-yl)acetamide
• InChI: InChI=1S/C12H12FNO2/c1-7(15)14-11-6-8(13)5-10-9(11)3-2-4-12(10)16/h5-6H,2-4H2,1H3,(H,14,15)
• InChI Key: FWCUJSDYEWXUPO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC2=C1CCCC2=O)F

Description

5-Acetylamino-7-fluoro-1-tetralone is a useful research compound. Its molecular formula is C12H12FNO2 and its molecular weight is 221.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The compound obtained in (4) above (42 gm) was dissolved into 100 ml of methanol. After the addition of 200 ml of 1N hydrochloric acid, the mixture was stirred for 3 hours at room temperature. The reaction mixture was concentrated to 200 ml and, after acidifying with the addition of concentrated hydrochloric acid, extracted three times with ethyl acetate. The ethyl acetate layer was washed with water and saturated brine in this order, and dried over anhydrous sodium sulfate. The solvent was evaporated, and to the residue were added 100 ml of dichloromethane, then 17 gm of sodium carbonate and 12 ml of thionyl chloride. The mixture was heated under reflux for 2 hours, and then cooled to room temperature to remove insoluble substances by filtration. The filtrate was concentrated and 200 ml of 1,2-dichloromethane and 40 gm of aluminum chloride were added to the residue. The mixture was stirred for 3 hours at 70° C., then for 1 hour at 90° C. The reaction product was poured into ice-cold water and extracted with chloroform. The extract was washed with water, saturated sodium bicarbonate, and saturated brine in this order, and dried over anhydrous sodium sulfate. The solvent was evaporated, and the residue was subjected to silica gel column chromatography using chloroform-ethyl acetate (7:3) as an eluant to obtain fractions containing the target compound. The fractions were concentrated to obtain 17 gm of the title compound.